Cobalt, compd. with samarium (5:1)

• IUPAC Name: cobalt;samarium
• InChI: InChI=1S/5Co.Sm
• InChI Key: NDYCBWZIOSTTHS-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Co].[Co].[Co].[Co].[Sm]
• Molecular Formula: Co5Sm
• DSSTOX Substance ID: DTXSID2065173
• Molecular Weight: 445.0 g/mol
• CAS RN: 12017-68-4

Description

Synthesis Analysis

The synthesis of cobalt-samarium compounds involves several methodologies aimed at optimizing the magnetic properties of these materials. A notable technique includes the high-throughput synthesis of Samarium-Cobalt sub-micron fibers, demonstrating controlled composition and dimension through electrospinning and reduction-diffusion processes (Lee et al., 2018). Another approach involves a modified oxide-reduction-diffusion (ORD) method that yields single-phase SmCo5, highlighting a pathway towards achieving enhanced reactivity towards hydrogen (Belener & Kohlmann, 2014).

Molecular Structure Analysis

The molecular structure of samarium-cobalt compounds has been extensively studied, with findings indicating a variety of phases and lattice parameters across the concentration range of samarium and cobalt. Intermetallic compounds such as SmCo5, α-Sm2Co17, and β-Sm2Co17 exhibit distinct structural characteristics, contributing to their unique magnetic properties (Buschow & Goot, 1968).

Chemical Reactions and Properties

Chemical reactions involving cobalt and samarium are pivotal in recycling processes, where rare earth elements like samarium are recovered from cobalt-samarium solutions using innovative techniques, such as phosphoric acid-based recovery methods, ensuring over 99% samarium recovery while minimizing environmental impact (Onoda & Kurioka, 2015).

Physical Properties Analysis

The physical properties of cobalt-samarium alloys, especially their magnetic characteristics, are a focal point of study. These materials exhibit high magnetic anisotropy energy and manipulative magnetic properties at different temperatures, with research showing significant variations in coercivity and magnetization depending on the synthesis conditions and sintering temperatures (Puspitasari et al., 2021).

Scientific Research Applications

Magnetodontics

Samarium-cobalt magnets exhibit exceptional magnetic properties, making them suitable for dental applications, particularly in orthodontics. These magnets provide an alternative to traditional mechanical devices used in dental treatments, offering a grip force suitable for stabilizing dental prostheses. Research underscores the importance of ensuring the magnetic fields generated by these alloys are harmless to surrounding tissues, highlighting the need for further investigation in this area (Černý, 1978).

Environmental Impact and Recovery

Studies on the environmental behavior of cobalt, including its compounds with samarium, have shed light on its cycling in surface environments and potential for bioaccumulation. This research is crucial for assessing the environmental impact of cobalt and developing strategies for its recovery from industrial waste, including spent cobalt compounds. The significance of cobalt recovery from metallurgical wastes, such as zinc plant purification residue, is emphasized in addressing solid waste problems and enhancing resource efficiency (Gál et al., 2008); (Huang et al., 2020).

Electrochemical Energy Storage and Conversion

Cobalt-based nanomaterials, including those combined with samarium, have been extensively explored for their applications in energy storage and conversion technologies. These materials are particularly relevant in the development of supercapacitors, lithium-ion batteries, and fuel cells due to their high specific capacitance, good electrical conductivity, and natural abundance. Research highlights the potential for optimizing the performance of these materials through morphology design and the development of composite structures (Gao et al., 2017); (Yang et al., 2022).

Magnetic and Luminescent Materials

The application of rare-earth metals, including samarium, in the production of magnetic and luminescent materials has been a subject of extensive research. Samarium-cobalt compounds have been instrumental in developing magnetic materials with improved hysteresis properties and temperature-time stability. Moreover, these compounds have facilitated the creation of luminescent materials used in various lighting and display technologies, showcasing the versatility and potential of samarium-cobalt alloys in advancing material science (Baranovskaya et al., 2021).

Safety And Hazards

The safety data sheet for Co5Sm indicates that it may cause irritation if swallowed, in contact with skin, or if inhaled. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is advised.

Future Directions

Scientists have discovered a potential tool to enhance magnetization and magnetic anisotropy, which could improve the performance of samarium-cobalt magnets. This discovery could lead to the development of materials that are comparable in strength to neodymium magnets, but with the high-temperature durability of samarium magnets.